2-[2-phenyl-5-[(Z)-2-phenylethenyl]-1,2,4-triazol-3-yl]phenol

• IUPAC Name: 2-[2-phenyl-5-[(Z)-2-phenylethenyl]-1,2,4-triazol-3-yl]phenol
• InChI: InChI=1S/C22H17N3O/c26-20-14-8-7-13-19(20)22-23-21(16-15-17-9-3-1-4-10-17)24-25(22)18-11-5-2-6-12-18/h1-16,26H/b16-15-
• InChI Key: HJBOXJGETYZTCL-NXVVXOECSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=NN(C(=N2)C3=CC=CC=C3O)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\C2=NN(C(=N2)C3=CC=CC=C3O)C4=CC=CC=C4
• Molecular Formula: C22H17N3O
• Molecular Weight: 339.4 g/mol

Description

2-[2-phenyl-5-[(Z)-2-phenylethenyl]-1,2,4-triazol-3-yl]phenol, commonly known as PTZ, is a triazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. PTZ is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure.

Mechanism of Action

The mechanism of action of PTZ is not fully understood. However, it has been proposed that PTZ exerts its biological effects by interacting with cellular proteins and enzymes. It has been suggested that PTZ may inhibit the activity of enzymes involved in the biosynthesis of important cellular components, leading to cell death.
Biochemical and Physiological Effects:
PTZ has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various fungi and bacteria, including Candida albicans and Staphylococcus aureus. PTZ has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. In addition, PTZ has been shown to possess antioxidant and anti-inflammatory activities, which may be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of PTZ is its broad spectrum of biological activities, which makes it a versatile compound for use in various experiments. PTZ is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of PTZ is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on PTZ. One area of interest is the development of PTZ-based fluorescent probes for detecting metal ions. Another area of research is the investigation of PTZ's potential use as a therapeutic agent for various diseases, including cancer, inflammation, and oxidative stress. Furthermore, the development of new synthesis methods for PTZ may lead to the discovery of novel derivatives with enhanced biological activities.

Synthesis Methods

PTZ can be synthesized by reacting 2-phenyl-4,5-diphenyl-1H-imidazole with sodium azide and copper(I) chloride in acetonitrile. The resulting compound is then treated with phenol and potassium carbonate to obtain PTZ. This synthesis method is efficient and yields a high purity product.

Scientific Research Applications

PTZ has been extensively studied for its potential applications in various fields. It has been found to possess antifungal, antibacterial, and antitumor properties. PTZ has also been investigated for its potential use as a fluorescent probe for detecting metal ions. In addition, PTZ has been found to exhibit antioxidant and anti-inflammatory activities, making it a promising candidate for the treatment of various diseases.